3-Nitro-2-(pyrrolidin-1-ylmethyl)benzonitrile
Cat. No. B8297169
M. Wt: 231.25 g/mol
InChI Key: ZKGIQZZOLSHLOK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08080568B1
Procedure details
To a stirred solution of 2-(bromomethyl)-3-nitrobenzonitrile (1.10 g, 4.56 mmol) and pyrrolidine (0.65 g, 9.13 mmol) in CH2Cl2 (15 mL) was added triethylamine (1.85 g, 18.25 mmol) dropwise at 0° C. The mixture was stirred at room temperature for 2 h and evaporated to dryness under reduced pressure. The residue was diluted with water (10 mL) and extracted with CH2Cl2 (3×50 mL). The CH2Cl2 solution was dried over anhydrous Na2SO4, filtered, and evaporated to dryness under reduced pressure. The residue was purified by MPLC on silica gel using a mixture of EtOAc and hexane as eluent to give 3-nitro-2-(pyrrolidin-1-ylmethyl)benzonitrile (0.96 g, 91%) as a yellow solid. 1H NMR (400 MHz, CDCl3): δ 7.90 (d, 1 H, J=7.6 Hz), 7.83 (dd, 1H, J=7.6, 0.8 Hz), 7.52 (t, 1H, J=7.6 Hz), 4.14 (s, 2H), 2.52 (br s, 4H), 1.72 (br s, 4H).
Yield
91%
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[C:10]([N+:11]([O-:13])=[O:12])=[CH:9][CH:8]=[CH:7][C:4]=1[C:5]#[N:6].[NH:14]1[CH2:18][CH2:17][CH2:16][CH2:15]1.C(N(CC)CC)C>C(Cl)Cl>[N+:11]([C:10]1[C:3]([CH2:2][N:14]2[CH2:18][CH2:17][CH2:16][CH2:15]2)=[C:4]([CH:7]=[CH:8][CH:9]=1)[C:5]#[N:6])([O-:13])=[O:12]
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Inputs
Step One
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Name
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|
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Quantity
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1.1 g
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Type
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reactant
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|
Smiles
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BrCC1=C(C#N)C=CC=C1[N+](=O)[O-]
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Name
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|
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Quantity
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0.65 g
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Type
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reactant
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Smiles
|
N1CCCC1
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|
Name
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|
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Quantity
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1.85 g
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Type
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reactant
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Smiles
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C(C)N(CC)CC
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Name
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|
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Quantity
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15 mL
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Type
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solvent
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|
Smiles
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C(Cl)Cl
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at room temperature for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated to dryness under reduced pressure
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ADDITION
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Type
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ADDITION
|
|
Details
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The residue was diluted with water (10 mL)
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EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with CH2Cl2 (3×50 mL)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The CH2Cl2 solution was dried over anhydrous Na2SO4
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FILTRATION
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Type
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FILTRATION
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|
Details
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filtered
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CUSTOM
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Type
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CUSTOM
|
|
Details
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evaporated to dryness under reduced pressure
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CUSTOM
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Type
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CUSTOM
|
|
Details
|
The residue was purified by MPLC on silica gel using
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ADDITION
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Type
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ADDITION
|
|
Details
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a mixture of EtOAc and hexane as eluent
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
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product
|
|
Smiles
|
[N+](=O)([O-])C=1C(=C(C#N)C=CC1)CN1CCCC1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 0.96 g | |
| YIELD: PERCENTYIELD | 91% | |
| YIELD: CALCULATEDPERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
